2-Propenal, 3-(4-methoxyphenyl)- 2-Propenal, 3-(4-methoxyphenyl)- 3-(4-Methoxyphenyl)-2-propenal, also known as 4-methoxycinnamaldehyde or 3-(4-methoxyphenyl)acrylaldehyde, belongs to the class of organic compounds known as cinnamaldehydes. These are organic aromatic compounds containing a cinnamlaldehyde moiety, consisting of a benzene and an aldehyde group to form 3-phenylprop-2-enal. 3-(4-Methoxyphenyl)-2-propenal exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, 3-(4-methoxyphenyl)-2-propenal is primarily located in the cytoplasm. 3-(4-Methoxyphenyl)-2-propenal is a sweet, cherry, and cinnamon tasting compound that can be found in potato, star anise, sweet basil, and tarragon. This makes 3-(4-methoxyphenyl)-2-propenal a potential biomarker for the consumption of these food products.
Brand Name: Vulcanchem
CAS No.: 1963-36-6
VCID: VC0158666
InChI: InChI=1S/C10H10O2/c1-12-10-6-4-9(5-7-10)3-2-8-11/h2-8H,1H3
SMILES: COC1=CC=C(C=C1)C=CC=O
Molecular Formula: C10H10O2
Molecular Weight: 162.18 g/mol

2-Propenal, 3-(4-methoxyphenyl)-

CAS No.: 1963-36-6

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VCID: VC0158666

Molecular Formula: C10H10O2

Molecular Weight: 162.18 g/mol

2-Propenal, 3-(4-methoxyphenyl)- - 1963-36-6

CAS No. 1963-36-6
Product Name 2-Propenal, 3-(4-methoxyphenyl)-
Molecular Formula C10H10O2
Molecular Weight 162.18 g/mol
IUPAC Name 3-(4-methoxyphenyl)prop-2-enal
Standard InChI InChI=1S/C10H10O2/c1-12-10-6-4-9(5-7-10)3-2-8-11/h2-8H,1H3
Standard InChIKey AXCXHFKZHDEKTP-NSCUHMNNSA-N
Isomeric SMILES COC1=CC=C(C=C1)/C=C/C=O
SMILES COC1=CC=C(C=C1)C=CC=O
Canonical SMILES COC1=CC=C(C=C1)C=CC=O
Melting Point Mp 58-59 °
58-59°C
Physical Description Solid
White to yellowish crystals, spicy floral odou
Description 3-(4-Methoxyphenyl)-2-propenal, also known as 4-methoxycinnamaldehyde or 3-(4-methoxyphenyl)acrylaldehyde, belongs to the class of organic compounds known as cinnamaldehydes. These are organic aromatic compounds containing a cinnamlaldehyde moiety, consisting of a benzene and an aldehyde group to form 3-phenylprop-2-enal. 3-(4-Methoxyphenyl)-2-propenal exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, 3-(4-methoxyphenyl)-2-propenal is primarily located in the cytoplasm. 3-(4-Methoxyphenyl)-2-propenal is a sweet, cherry, and cinnamon tasting compound that can be found in potato, star anise, sweet basil, and tarragon. This makes 3-(4-methoxyphenyl)-2-propenal a potential biomarker for the consumption of these food products.
Solubility insoluble in water; soluble in fats
moderately soluble (in ethanol)
Synonyms 4-methoxy-cinnamaldehyde
4-methoxycinnamaldehyde
PubChem Compound 230995
Last Modified Nov 11 2021
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